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Compound of Interest

Compound Name: AF-2785

Cat. No.: B1665034

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of AF-2785, a commercial grade of Sodium Carboxymethyl Cellulose (CMC) known as
Akucell® AF 2785. As an odorless, tasteless powder utilized as a thickener, stabilizer, and
water retention aid, proper handling is paramount to ensure a safe laboratory environment.[1]

[2]

Personal Protective Equipment (PPE)

When handling AF-2785, adherence to the following personal protective equipment guidelines
is mandatory to minimize exposure and ensure personal safety.
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Protection Type

Required Equipment

Justification

Respiratory Protection

NIOSH-approved dust

mask/respirator

To prevent inhalation of fine
dust particles, which may
cause respiratory tract
irritation.[3]

Eye Protection

Chemical safety goggles

To protect eyes from dust
particles that can cause

irritation.[3]

Hand Protection

Impervious gloves (e.g., nitrile)

To prevent skin contact with

the powder.[3]

Skin and Body Protection

Laboratory coat, overalls, and

safety shoes

To minimize skin contact and
prevent contamination of
personal clothing.[3]

Operational and Disposal Plans

Handling and Storage:

¢ Handle in a well-ventilated area to control dust.[3]

e Minimize dust generation and accumulation during transfer and mixing operations.[3]

o Dry powders of AF-2785 can accumulate static electricity. Implement grounding and bonding

measures, especially in the presence of flammable vapors, to prevent a potential dust

explosion hazard.[3]

» Store in original, properly labeled containers in a dry, cool, and well-ventilated area.[3]

» Keep away from incompatible materials and sources of ignition.[3]

Spill Management:

In the event of a spill, isolate the area immediately and restrict access to unauthorized

personnel.[3]
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» Containment: Stop the leak if it is safe to do so. Prevent the powder from entering
waterways, drains, or confined areas. Avoid creating a dust cloud.[3]

o Cleanup: Carefully sweep or vacuum the spilled material.[3]

o Disposal: Place the collected material into suitable, properly labeled containers for disposal
in accordance with local, state, and federal regulations.[3]

Disposal:

Dispose of waste and contaminated materials in accordance with all applicable local, state, and
federal regulations.

Quantitative Data

The following table summarizes key quantitative data for Akucell® AF 2785.

Property Value

Chemical Name Sodium Carboxymethyl Cellulose (CMC)
Physical Form Powder, Solid[1]

Viscosity (1% solution) 1500 - 2500 mPa.s[2]

Degree of Substitution 0.75 - 0.95[2]

CAS Number 9004-32-4[4]

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of AF-
2785 from receipt to disposal.

Caption: Workflow for safe handling of AF-2785.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Akucell® AF 2785)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665034#personal-protective-equipment-for-
handling-af-2785]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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